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Compound of Interest

Compound Name: L-beta-Homoalanine hydrochloride

Cat. No.: B555407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, synthesis,

and potential applications of L-beta-Homoalanine hydrochloride, an amino acid derivative of

interest in pharmaceutical development and biochemical research.

Chemical Structure and Properties
L-beta-Homoalanine hydrochloride, systematically known as (3S)-3-aminobutanoic acid

hydrochloride, is an alanine derivative with the amino group attached to the beta-carbon.[1][2]

[3] This structural feature distinguishes it from its alpha-amino acid counterpart, alanine. The

hydrochloride salt form enhances its stability and solubility.

The chemical structure of L-beta-Homoalanine hydrochloride is as follows:

Caption: Chemical structure of L-beta-Homoalanine hydrochloride.

The key properties of L-beta-Homoalanine hydrochloride are summarized in the table below

for easy reference and comparison.
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Property Value Reference(s)

IUPAC Name
(3S)-3-aminobutanoic acid

hydrochloride
[3]

Synonyms

L-β-HomoAla-OH·HCl, (S)-3-

Aminobutyric acid

hydrochloride

[4]

CAS Number 58610-41-6 [4][5]

Molecular Formula C₄H₉NO₂·HCl [4]

Molecular Weight 139.58 g/mol [1][4]

Appearance White to off-white powder [4][5]

Purity ≥ 97-98% (NMR) [3][4]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2][5]

Storage Temperature
Room temperature or 0-8°C,

under inert atmosphere
[4][5]

Optical Rotation [a]D²⁵ = +22 ± 2º (c=1 in H₂O) [4]

InChI Key
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DFWYDOINSA-N
[3]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of L-beta-Homoalanine
hydrochloride are crucial for its application in research and development.

This protocol is adapted from a reported method involving a Michael addition followed by

enzymatic resolution and hydrolysis.[6]

Materials:

Ethyl crotonate
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Benzylamine

Lipase from Candida antarctica B (CAL-B), immobilized

Methyl tert-butyl ether (MTBE)

Saturated sodium bicarbonate (NaHCO₃) solution

Sodium hydroxide (NaOH) solution (1 M and 0.1 M)

Ion exchange resin (e.g., Merck-III)

Hydrochloric acid (HCl) solution (1 M)

Procedure:

Michael Addition: In a round-bottom flask, heat a mixture of ethyl crotonate and benzylamine

at 60°C for 30 hours. Monitor the reaction's completion via ¹H-NMR spectroscopy.[6]

Enzymatic Resolution: Add immobilized CAL-B lipase to the reaction mixture and stir at 60°C

for 16 hours.[6] Completion is monitored by ¹H-NMR.

Extraction: Filter to remove the enzyme. Wash the mixture with MTBE. The organic solution

is then washed with saturated NaHCO₃ solution.[6]

Hydrolysis: Add 1 M NaOH solution to the organic layer and stir at room temperature for 16

hours.[6]

Purification: Separate the aqueous layer. Add ion exchange resin and stir for one hour. Wash

the resin with water.[6]

Elution and Isolation: Elute the product from the resin using 1 M HCl solution. Evaporate the

hydrochloric acid solution under reduced pressure to obtain L-beta-Homoalanine
hydrochloride.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://wap.guidechem.com/question/what-is-l-beta-homoalanine-hyd-id134189.html
https://wap.guidechem.com/question/what-is-l-beta-homoalanine-hyd-id134189.html
https://wap.guidechem.com/question/what-is-l-beta-homoalanine-hyd-id134189.html
https://wap.guidechem.com/question/what-is-l-beta-homoalanine-hyd-id134189.html
https://wap.guidechem.com/question/what-is-l-beta-homoalanine-hyd-id134189.html
https://www.benchchem.com/product/b555407?utm_src=pdf-body
https://www.benchchem.com/product/b555407?utm_src=pdf-body
https://wap.guidechem.com/question/what-is-l-beta-homoalanine-hyd-id134189.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Protocol
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Caption: Workflow for the synthesis of L-beta-Homoalanine hydrochloride.
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Nuclear Magnetic Resonance (NMR) spectroscopy is a primary method for confirming the

structure and assessing the purity of L-beta-Homoalanine hydrochloride.

Instrumentation:

400 MHz (or higher) NMR spectrometer

Sample Preparation:

Dissolve 5-10 mg of the final product in a suitable deuterated solvent (e.g., D₂O or DMSO-

d₆).

Transfer the solution to an NMR tube.

Data Acquisition:

Acquire ¹H-NMR and ¹³C-NMR spectra.

Typical ¹H-NMR signals would correspond to the methyl (CH₃), methine (CH), and methylene

(CH₂) protons, with chemical shifts and coupling patterns characteristic of the (S)-3-

aminobutanoic acid structure.

The purity can be estimated by integrating the signals corresponding to the product and

comparing them to any impurity signals.[4]

Applications in Drug Development and Research
L-beta-Homoalanine hydrochloride serves as a valuable building block in medicinal

chemistry and biochemistry.[4]

Peptide Synthesis: It is used to synthesize peptidomimetics and other modified peptides. Its

incorporation can enhance the stability against enzymatic degradation and improve the

pharmacokinetic properties of therapeutic peptides.[4]

Pharmaceutical Development: This compound is a precursor for synthesizing molecules with

therapeutic potential, such as compounds for the treatment of Hepatitis B Virus (HBV)

infection.[6]
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Neuroscience Research: It is employed in studies related to neurotransmitter function and

neuronal signaling.[4]

Drug Development Application
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Caption: Logical workflow of L-beta-Homoalanine hydrochloride in drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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